Cas no 79-30-1 (Isobutyryl chloride)

Isobutyryl chloride is a chemical with the chemical formula of c4h7clo. Isobutyryl chloride, also known as isobutyryl chloride, is an intermediate in organic synthesis. Phenyl isopropyl ketone can be synthesized from isobutyryl chloride and benzene under the catalysis of AlCl3. It is an important intermediate of 2-hydroxy-2-methyl-1-phenylpropanone, a photoinitiator for a new generation of UV curing coatings. Isobutyryl chloride is also an important intermediate in pesticides \ medicine. Add an appropriate amount of phosphorus trichloride into thionyl chloride, The yield can be further improved< Br>
Isobutyryl chloride structure
Isobutyryl chloride structure
Isobutyryl chloride
79-30-1
C4H7ClO
106.550780534744
MFCD00000717
34169
62325

Isobutyryl chloride Properties

Names and Identifiers

    • 2-Methylpropanoyl chloride
    • isobutyrl chloride
    • ISOBUTYROYL CHLORIDE (IBCL)
    • Isobutyryl chloride
    • 2-Methylpropanoyl chloride (ACI)
    • Isobutyryl chloride (6CI, 7CI, 8CI)
    • 2,2-Dimethylacetyl chloride
    • 2-Methylpropanoic acid chloride
    • 2-Methylpropionyl chloride
    • 2-Propylcarbonyl chloride
    • Chloro isopropyl ketone
    • Dimethylacetyl chloride
    • i-Butyryl chloride
    • Isobutanoyl chloride
    • Isobutyric acid chloride
    • Isobutyroyl chloride
    • Isopropanecarbonyl chloride
    • α-Methylpropionyl chloride
    • +Expand
    • MFCD00000717
    • DGMOBVGABMBZSB-UHFFFAOYSA-N
    • 1S/C4H7ClO/c1-3(2)4(5)6/h3H,1-2H3
    • O=C(C(C)C)Cl
    • 605393

Computed Properties

  • 106.01900
  • 0
  • 1
  • 1
  • 106.019
  • 6
  • 58.6
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.8
  • nothing
  • 0
  • 17.1A^2

Experimental Properties

  • 1.40780
  • 17.07000
  • n20/D 1.407(lit.)
  • React
  • 93°C
  • −90 °C (lit.)
  • 0.07 mmHg ( 20 °C)
  • Fahrenheit: 46.4 ° f
    Celsius: 8 ° c
  • Miscible with chloroform, glacial acetic acid, ether, toluene, methylene chloride and benzene.
  • Colorless Transparent Liquid
  • <7 (H2O)
  • Decompose in water and ethanol. Soluble in diethyl ether.
  • Moisture Sensitive
  • 1.017 g/mL at 25 °C(lit.)

Isobutyryl chloride Security Information

  • GHS02 GHS02 GHS05 GHS05
  • UC3944000
  • 1
  • 3
  • S16-S23-S26-S36-S45-S36/37/39-S28A
  • II
  • II
  • R11; R23; R35
  • 3
  • F F C C
  • UN 2395 3/PG 2
  • H225,H314
  • P210,P280,P305+P351+P338,P310
  • dangerous
  • Store at RT.
  • II
  • 11-35
  • Danger
  • Yes
  • 2.1-8.2%(V)
  • 3
  • 13

Isobutyryl chloride Customs Data

  • 29159080

  • China Customs Code:

    29159080

Isobutyryl chloride Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003RK6-5g
Isobutyryl Chloride
 79-30-1 98%
5g
 $39.00 2024-04-21
A2B Chem LLC
AB74886-5g
Isobutyryl Chloride
 79-30-1 98%
5g
 $23.00 2024-04-19
abcr
AB133230-100 g
Isobutyryl chloride, 98%; .
 79-30-1 98%
100g
 €59.20 2023-05-10
Apollo Scientific
OR10005-100g
Isobutanoyl chloride
 79-30-1 98%
100g
 £75.00 2023-08-31
Enamine
EN300-19270-0.05g
2-methylpropanoyl chloride
 79-30-1 93%
0.05g
 $19.0 2023-09-17
Fluorochem
995019-100g
Isobutyryl Chloride
 79-30-1 97%
100g
 ￡22.00 2022-02-28
Life Chemicals
F2190-0012-0.25g
Isobutyryl chloride
 79-30-1 95%+
0.25g
 $18.0 2023-09-06
Oakwood
005019-10g
Isobutyryl chloride
 79-30-1 98%
10g
 $10.00 2024-07-19
TRC
I780680-5g
Isobutyryl Chloride
 79-30-1
5g
 $ 150.00 2023-09-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
B24472-100g
Isobutyryl chloride, 98%
 79-30-1 98%
100g
 ￥383.00 2023-02-25

Isobutyryl chloride Synthesis

Synthetic Circuit 1

79-31-2 79-31-2
79-30-1 79-30-1
Reaction Conditions
1.1 Reagents: Oxalyl chloride Solvents: Dichloromethane ;  1 min, 0 °C; 60 min, rt
Reference
Palladium-Catalyzed β-Mesylation of Simple Amide via Primary sp3 C-H Activation
Zhao, Ren; Lu, Wenjun, Organic Letters, 2017, 19(7), 1768-1771

Synthetic Circuit 2

79-31-2 79-31-2
79-30-1 79-30-1
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  0.5 - 3 h, rt
Reference
Catalytic aza-Wittig Reaction of Acid Anhydride for the Synthesis of 4H-Benzo[d][1,3]oxazin-4-ones and 4-Benzylidene-2-aryloxazol-5(4H)-ones
Wang, Long; Xie, Yi-Bi; Huang, Nian-Yu; Yan, Jia-Ying; Hu, Wei-Min; et al, ACS Catalysis, 2016, 6(6), 4010-4016

Synthetic Circuit 3

79-31-2 79-31-2
79-30-1 79-30-1
Reaction Conditions
1.1 Reagents: Thionyl chloride ;  rt; 2 h, reflux
Reference
Chemical composition of Inula cuspidata C.B. Clarke
Mathela, C. S.; Tiwari, A.; Padalia, R. C.; Chanotiya, C. S., Indian Journal of Chemistry, 2008, (8), 1249-1253

Synthetic Circuit 4

79-31-2 79-31-2
79-30-1 79-30-1
Reaction Conditions
1.1 Reagents: Thionyl chloride ;  2 h, reflux
Reference
Non-hydrolysable analogues of inorganic pyrophosphate as inhibitors of hepatitis C virus RNA-dependent RNA-polymerase
Yanvarev, D. V.; Korovina, A. N.; Usanov, N. N.; Kochetkov, S. N., Russian Journal of Bioorganic Chemistry, 2012, 38(2), 224-229

Synthetic Circuit 5

79-31-2 79-31-2
79-30-1 79-30-1
Reaction Conditions
1.1 Reagents: Thionyl chloride ,  Phosphorus trichloride Catalysts: Dimethylformamide ;  rt; rt → 80 °C; 1 h, 80 °C
Reference
A study on synthetic technology of α-bromoisobutyric acid chloride
Yan, Shu-lei; Wang, Qiu-fen; Zheng, Geng-xiu; Wang, Fang, Shandong Huagong, 2004, 33(2), 4-5

Synthetic Circuit 6

79-31-2 79-31-2
79-30-1 79-30-1
Reaction Conditions
1.1 Reagents: Thionyl chloride ;  1 h, heated
Reference
Synthesis of derivatives of imperialine and their action to relax the isolated trachea in guinea pig
Wang, Zhen-zhen; Chen, Qian; Bao, Xu; Hao, Jing; Fan, Ju-zheng, Huaxi Yaoxue Zazhi, 2007, 22(4), 387-390

Synthetic Circuit 7

79-31-2 79-31-2
79-30-1 79-30-1
Reaction Conditions
1.1 Reagents: Thionyl chloride
Reference
Isobutyramide
Kent, R. E.; McElvain, S. M., Organic Syntheses, 1945, 25, 58-60

Isobutyryl chloride Raw materials

Isobutyryl chloride Preparation Products

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(CAS:79-30-1)Isobutyryl chloride
sfd19713
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